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Compound of Interest

Compound Name: Myristoleyl alcohol

Cat. No.: B013441 Get Quote

An Important Note to the Researcher: The following guide addresses the topic of Myristoleyl
Alcohol. It is critical to note that publicly available, in-depth technical information for this

specific unsaturated fatty alcohol is sparse, particularly concerning its applications in drug

development and detailed safety protocols. The scientific community has more extensively

studied its saturated counterpart, Myristyl Alcohol. This guide will provide all available data for

Myristoleyl Alcohol while also drawing comparisons to the well-documented Myristyl Alcohol

to offer a broader context.

Core Identification and Properties of Myristoleyl
Alcohol
Myristoleyl alcohol, systematically known as (Z)-9-Tetradecen-1-ol, is an unsaturated fatty

alcohol with a 14-carbon chain and a single cis-double bond at the ninth carbon position.

CAS Number: 35153-15-2[1][2][3]

Synonyms: cis-9-Tetradecen-1-ol, (Z)-9-Tetradecen-1-ol, (9Z)-9-Tetradecen-1-ol[1]

Chemical and Physical Properties
Quantitative data for Myristoleyl alcohol is not as readily available as for more common

compounds. The following table summarizes the known properties. For context, the

corresponding data for the saturated Myristyl alcohol is included.
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Property
Myristoleyl Alcohol ((Z)-9-
Tetradecen-1-ol)

Myristyl Alcohol
(Tetradecan-1-ol)

CAS Number 35153-15-2[1][2][3] 112-72-1[4][5][6][7][8]

Molecular Formula C14H28O[1][2] C14H30O[4][7][9]

Molecular Weight 212.37 g/mol [1] 214.39 g/mol

Appearance Colorless liquid[2]
White waxy solid, flakes, or

powder[4][5][7]

Boiling Point
307.1°C at 760mmHg

(Predicted)
>260 °C

Melting Point 35.5°C (Estimated) 38 °C (100 °F; 311 K)[6]

Density 0.846 g/cm³ (Predicted) 0.824 g/cm³

Solubility Insoluble in water (Predicted)

Practically insoluble in water,

soluble in diethyl ether, and

slightly soluble in ethanol[4][6]

Safety Data Sheet (SDS) Information for Myristoleyl
Alcohol
Detailed Safety Data Sheets for Myristoleyl alcohol are not widely available from major

chemical suppliers. An SDS for (Z)-9-Tetradecen-1-ol provides limited information, with many

toxicological and ecological data points listed as "no data available"[10].

Hazard Identification and First Aid
Based on the available information for (Z)-9-Tetradecen-1-ol:

Hazard Statements: No specific GHS hazard statements are consistently provided. General

safe handling practices for laboratory chemicals are recommended.

Precautionary Statements:

Inhalation: Move to fresh air[10].
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Skin Contact: Remove contaminated clothing and wash skin with soap and water[10].

Eye Contact: Rinse with water for at least 15 minutes[10].

Ingestion: Rinse mouth with water. Do not induce vomiting[10].

Handling and Storage
Handling: Avoid dust formation and wear appropriate personal protective equipment (PPE),

including gloves and eye protection[10].

Storage: Store in a cool, dry, well-ventilated area.

Toxicological and Ecological Information
There is a significant lack of data on the toxicity and ecotoxicity of Myristoleyl alcohol. Most

available safety data sheets state that information on acute toxicity, skin corrosion/irritation,

carcinogenicity, and aquatic toxicity is not available[10].

Applications and Research Landscape
The primary documented application of Myristoleyl alcohol is in the field of chemical ecology,

where it functions as an insect pheromone or a component of pheromone blends[3]. Its use in

drug development, pharmaceutical formulations, or as a bioactive molecule in mammalian

systems is not well-documented in publicly available literature.

In contrast, its saturated analog, Myristyl alcohol, has a broad range of applications, including:

Pharmaceuticals: Used as an emollient, emulsion stabilizer, and viscosity-controlling agent in

topical and parenteral formulations[4][5]. It has also been investigated as a penetration

enhancer for transdermal drug delivery and as a stabilizer in niosome formulations[5].

Cosmetics: Widely used in skin care and hair care products for its emollient, thickening, and

stabilizing properties[4][7].

Industrial: Acts as an intermediate in the synthesis of surfactants and other chemicals[4].

Experimental Protocols and Methodologies
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Due to the limited research applications of Myristoleyl alcohol outside of insect chemical

ecology, there are no established, standardized protocols for its use in drug development or

related fields to present here.

Synthesis and Production
Myristoleyl alcohol is not as commercially prevalent as Myristyl alcohol. While specific

industrial synthesis routes for Myristoleyl alcohol are not detailed in the search results, fatty

alcohols can generally be produced by the reduction of the corresponding fatty acids or their

esters.

The production of Myristyl alcohol is well-established and typically involves the hydrogenation

of myristic acid or its esters, which are derived from natural sources like coconut or palm kernel

oil[4][6][7].

Conclusion and Future Directions
Myristoleyl alcohol ((Z)-9-Tetradecen-1-ol) is a specialty chemical with a defined role as an

insect pheromone. However, there is a significant gap in the scientific literature regarding its

safety, biological activity in higher organisms, and potential applications in pharmaceutical and

drug development. Researchers and scientists investigating this compound should proceed

with caution, conducting thorough safety and toxicological evaluations. The well-documented

properties and applications of its saturated counterpart, Myristyl alcohol, may offer a starting

point for predicting its behavior, but experimental validation is crucial. Further research is

needed to unlock any potential therapeutic or formulation benefits of Myristoleyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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